3-Hydroxypyridine-d4

• Molecular Formula: C5H5NO
• Molecular Weight: 99.12 g/mol
• InChI: InChI=1S/C5H5NO/c7-5-2-1-3-6-4-5/h1-4,7H/i1D,2D,3D,4D
• InChIKey: GRFNBEZIAWKNCO-RHQRLBAQSA-N

3-Hydroxypyridine-d4: Deuterated Internal Standard

3-Hydroxypyridine-d4 is the deuterium-labeled analog of 3-hydroxypyridine, a pyridine derivative with a hydroxyl group at the 3-position . The substitution of four hydrogen atoms with deuterium results in a molecular formula of C5HD4NO and a molecular weight of 99.12 g/mol . This stable isotope-labeled compound is primarily used as an internal standard (IS) for the quantitative analysis of 3-hydroxypyridine and related compounds via liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) [1]. Its physicochemical properties are nearly identical to the non-labeled analyte, ensuring co-elution and similar ionization efficiency, which are critical for correcting matrix effects and instrument variability in complex biological and environmental samples [1].

Workflow LC-MS / GC-MS quantitative analysis Isotope dilution mass spectrometry

Selection Deuterated internal standard Co-elution and ionization match

Use Context Matrix effect correction Biological and environmental research matrices

• [1] MedChemExpress. 3-Hydroxypyridine-d4: Stable Isotope. Product Datasheet. View Source

Why 3-Hydroxypyridine-d4 Cannot Be Substituted

The procurement of 3-Hydroxypyridine-d4 for use as an internal standard in quantitative mass spectrometry is a decision that cannot be met by generic substitution. The unlabeled compound, 3-hydroxypyridine, is the intended analyte and therefore cannot serve as an internal standard due to its presence in the sample matrix [1]. While other deuterated pyridine derivatives, such as pyridoxine-d4, exist, they possess different physicochemical properties and chromatographic retention times, which can lead to inaccurate quantification due to differential ion suppression or enhancement [2]. Furthermore, the use of a 13C-labeled analog, while an alternative stable isotope, may not always be suitable due to differences in the number of heavy isotopes (e.g., a +1 Da mass shift versus a +4 Da mass shift), which can affect the resolution from the analyte's natural isotopic envelope, especially for low-abundance compounds [3]. Therefore, 3-Hydroxypyridine-d4, with its specific +4 Da mass shift and near-identical chemical behavior to the target analyte, is uniquely suited for this analytical role.

! Unlabeled 3-hydroxypyridine is the target analyte and may co-elute; use as IS compromises quantification.

! Other deuterated pyridines (e.g., pyridoxine-d4) exhibit different retention and ionization, risking quantification bias.

! ¹³C-labeled analogs with smaller mass shifts may overlap with the analyte's natural isotopic envelope, reducing resolution.

• [1] Restek. Choosing an Internal Standard. Technical Article, 2015. View Source
• [2] LC-MS-MS experiences with internal standards. Chromatographia, 2002, 55, S107-S113. View Source
• [3] Shiv D. Kumar. Ions selected for selective ion monitoring when the isotopic analogs are used as the internal standards. Semantic Scholar. View Source

3-Hydroxypyridine-d4 Purity and Mass Shift Advantages

Chemical Purity by HPLC

3-Hydroxypyridine-d4 is supplied with a minimum chemical purity of ≥98% as determined by HPLC, a specification critical for its function as an internal standard. While a comparable purity is often achieved for the unlabeled 3-hydroxypyridine, this is a fundamental requirement for the deuterated analog to ensure that any signal attributed to the analyte is not due to an impurity in the internal standard . The high purity minimizes the introduction of additional, unknown compounds into the analytical system, reducing the risk of interference and ensuring the accuracy of the calibration curve .

Chemical Purity

Specification review

≥98% (HPLC)

Meets analytical-grade threshold for internal standards.

Comparable to unlabeled standard; vendor specification, verify with COA.

Evidence Dimension	Chemical Purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Unlabeled 3-Hydroxypyridine (typically ≥98% purity for analytical standards)
Quantified Difference	0% difference (both meet the ≥98% purity threshold for analytical standards)
Conditions	HPLC analysis, vendor specification

Why This Matters

High purity is a non-negotiable requirement for an internal standard to prevent contamination and ensure method accuracy, but it does not differentiate the deuterated from the unlabeled form; it confirms it meets the same analytical-grade standard.

Molecular Weight and Mass Shift

The defining characteristic of 3-Hydroxypyridine-d4 is its molecular weight of 99.12 g/mol, which is 4 Da greater than the unlabeled 3-hydroxypyridine (95.10 g/mol) . This +4 Da mass shift is essential for its function as an internal standard in mass spectrometry. It allows the detector to clearly distinguish the internal standard's signal from the analyte's monoisotopic peak and its M+1, M+2, and M+3 isotopic peaks [1]. This separation is critical for accurate peak integration and quantification, particularly in complex matrices where the analyte signal may be low and its isotopic envelope could otherwise overlap with an internal standard that has a smaller mass shift [2].

Mass Shift

Head-to-head

3-Hydroxypyridine-d4vsunlabeled

99.12 g/mol95.10 g/mol

+4 Da mass shift

Enables distinct signal separation from analyte isotopic cluster.

Critical for low-abundance analytes in complex matrices.

Evidence Dimension	Molecular Weight
Target Compound Data	99.12 g/mol
Comparator Or Baseline	Unlabeled 3-Hydroxypyridine: 95.10 g/mol
Quantified Difference	+4 Da
Conditions	Theoretical calculation based on molecular formula

Why This Matters

The +4 Da mass shift is a key differentiator for procurement, as it provides superior spectral resolution from the analyte's isotopic cluster compared to a +1 or +2 Da shift, minimizing quantification errors.

• [1] Restek. Choosing an Internal Standard. Technical Article, 2015. View Source
• [2] Shiv D. Kumar. Ions selected for selective ion monitoring when the isotopic analogs are used as the internal standards. Semantic Scholar. View Source

3-Hydroxypyridine-d4 Bioanalysis and Environmental Applications

LC-MS/MS Quantitation of 3-Hydroxypyridine in Biological Samples

3-Hydroxypyridine-d4 is the preferred internal standard for the accurate quantification of 3-hydroxypyridine in complex biological samples such as plasma, urine, and tissue homogenates. By spiking the deuterated standard into the sample prior to extraction, it corrects for analyte loss during sample preparation, variability in LC injection, and ion suppression/enhancement effects in the ESI source. The +4 Da mass difference ensures a distinct, interference-free signal in the mass spectrometer, enabling a robust and reproducible assay with high precision and accuracy [1].

Environmental Fate and Metabolism Studies

In environmental analysis, 3-Hydroxypyridine-d4 is employed to trace the fate and transformation of pyridine-based compounds in water and soil. It can be used in isotope dilution mass spectrometry (IDMS) to accurately measure the concentration of 3-hydroxypyridine in environmental samples, such as ambient fine aerosols (PM2.5) [2]. The deuterated standard's stable isotopic label is not subject to environmental degradation, providing a consistent reference point for quantifying the native compound's presence and degradation products [3].

Validation of Analytical Methods for Pharmaceutical Impurities

During pharmaceutical development, 3-Hydroxypyridine-d4 serves as a critical tool for method validation, particularly in the analysis of impurities. It can be used to establish the accuracy, precision, and limits of detection (LOD) and quantification (LOQ) for HPLC-UV or LC-MS methods designed to detect and quantify trace levels of 3-hydroxypyridine as a potential impurity in drug substances or products [4]. Its near-identical behavior to the analyte ensures that the validation parameters are directly transferable to the real-world analysis of the impurity [5].

Application

Selection Property

Validation Focus

LC-MS/MS quantitation in biological research matrices

Co-elution and ionization correction

Matrix-effect control and assay precision review

Environmental fate and metabolism studies

Stable isotope label for IDMS

Degradation-resistant reference for quantitation

Pharmaceutical impurity method validation

Near-identical analyte behavior

Accuracy, precision, LOD/LOQ assessment

• [1] MedChemExpress. 3-Hydroxypyridine-d4: Stable Isotope. Product Datasheet. View Source
• [2] Quantitative LC–MS for water-soluble heterocyclic amines in fine aerosols (PM2.5) at Duke Forest, USA. Infona, 2013. View Source
• [3] Isotope dilution techniques. AccessScience. View Source
• [4] Deconvolution of partially overlapping tailing peaks in diode array high performance liquid chromatography using purity ratios. Scite.ai. View Source
• [5] Two-way, unfolded three-way and three-mode partial least squares calibration of diode array HPLC chromatograms for the quantitation of low-level pharmaceutical impurities. Scholars Portal Journals. View Source